(R)-AMG-193

• Molecular Formula: C22H19F3N4O3
• Molecular Weight: 444.4 g/mol
• InChI: InChI=1S/C22H19F3N4O3/c23-22(24,25)13-3-1-12(2-4-13)19-11-31-6-5-29(19)21(30)17-7-14-15-9-32-10-16(15)20(26)28-18(14)8-27-17/h1-4,7-8,19H,5-6,9-11H2,(H2,26,28)/t19-/m0/s1
• InChIKey: BFEBTMFPRJPBTK-IBGZPJMESA-N

(R)-AMG-193: MTA-Cooperative PRMT5 Inhibitor Enantiomer

(R)-AMG-193 is the less active enantiomer of AMG 193, a clinical-stage MTA-cooperative inhibitor of protein arginine methyltransferase 5 (PRMT5) . AMG 193 is designed to induce synthetic lethality in MTAP-deleted cancers by preferentially inhibiting PRMT5 when in complex with MTA [1]. (R)-AMG-193 serves as a research tool for studying enantioselectivity and as a negative control in PRMT5 inhibition assays .

• [1] Belmontes B, Slemmons KK, Su C, et al. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers. Cancer Discov. 2025;15(1):139-161. View Source

(R)-AMG-193 Substitution: Why It Fails

Generic PRMT5 inhibitors, such as GSK591 or JNJ-64619178, are typically racemic or achiral and do not differentiate between enantiomeric forms . In contrast, (R)-AMG-193 is the defined (R)-enantiomer of AMG 193, which is critical for studies evaluating stereochemistry-dependent binding to the PRMT5/MTA complex . The (S)-enantiomer of AMG 193 is the clinically active form, while (R)-AMG-193 exhibits significantly reduced activity, making it an essential negative control for validating target engagement and off-target effects [1]. Substituting with a racemic mixture or a different enantiomer would confound experimental results and compromise the validity of stereoselective assays.

• [1] PeptideDB. (R)-AMG-193 product database. https://www.peptidedb.com/database/(R)-AMG-193.html. Accessed 2026-04-18. View Source

(R)-AMG-193: Key Differentiation Evidence

Stereochemical Identity: Less Active Enantiomer

(R)-AMG-193 is the less active enantiomer of AMG 193. The biologically active form is the (S)-enantiomer, which is in clinical development . While quantitative IC50 data for (R)-AMG-193 alone are not publicly available, the enantiomer exhibits significantly reduced potency compared to (S)-AMG-193 . This difference is critical for studies requiring a negative control to validate PRMT5 target engagement.

Evidence Dimension	PRMT5 inhibitory activity
Target Compound Data	Significantly reduced activity (qualitative)
Comparator Or Baseline	(S)-AMG-193: IC50 = 0.107 μM in MTAP-deficient cells
Quantified Difference	Not quantified; described as 'less active'
Conditions	MTAP-deficient tumor cells

Why This Matters

This confirms (R)-AMG-193's role as a negative control in enantioselective assays, enabling researchers to distinguish stereospecific effects.

Tumor-Selective Cytotoxicity in MTAP-Deleted Cells

AMG 193 demonstrates ~40-fold selectivity for inhibiting proliferation of HCT116 MTAP-deleted cells compared to MTAP wild-type cells [1]. This selectivity is driven by MTA cooperativity, which is a hallmark of AMG 193's mechanism [2]. While this data pertains to the active (S)-enantiomer, (R)-AMG-193 is expected to exhibit reduced or no selectivity, making it useful for assessing non-specific effects.

Evidence Dimension	Cell proliferation inhibition
Target Compound Data	~40x selectivity (MTAP-del/WT)
Comparator Or Baseline	HCT116 MTAP-WT cells
Quantified Difference	~40-fold higher potency in MTAP-deleted cells
Conditions	HCT116 isogenic cell lines

Why This Matters

This selectivity profile highlights the therapeutic window of AMG 193 and provides a benchmark for evaluating the specificity of (R)-AMG-193 as a control.

• [1] Pettus LH, Bourbeau M, Tamayo NA, et al. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers. J Med Chem. 2025;68(7):6932-6954. View Source
• [2] Belmontes B, Slemmons KK, Su C, et al. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers. Cancer Discov. 2025;15(1):139-161. View Source

CNS Penetration: Brain-Penetrant Inhibitor

AMG 193 demonstrates robust tumor growth inhibition (TGI) in mouse xenograft models of MTAP-deleted cancers, achieving 96% TGI in BxPC-3 pancreatic cancer xenografts and 88% TGI in U87MG glioblastoma xenografts at 100 mg/kg QD [1]. These data provide a benchmark for in vivo efficacy that can be used to validate the activity of (R)-AMG-193 in comparative studies.

Evidence Dimension	Tumor growth inhibition (TGI)
Target Compound Data	BxPC-3: 96% TGI; U87MG: 88% TGI
Comparator Or Baseline	Vehicle control
Quantified Difference	96% and 88% TGI vs. control
Conditions	Mouse xenograft models, 100 mg/kg QD oral dosing

Why This Matters

This data provides a clear efficacy benchmark for studies involving (R)-AMG-193 as a control in in vivo models.

• [1] Pettus LH, Bourbeau M, Tamayo NA, et al. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers. J Med Chem. 2025;68(7):6932-6954. View Source

Clinical Safety: Absence of Myelosuppression

Preclinical data indicate that AMG 193 is brain-penetrant, a property that may be relevant for treating MTAP-deleted CNS tumors [1]. This characteristic may be enantiomer-dependent, and (R)-AMG-193 can serve as a control to evaluate stereoselective brain penetration of PRMT5 inhibitors.

Evidence Dimension	Brain penetration
Target Compound Data	Preclinical data indicate brain penetration
Comparator Or Baseline	Not applicable
Quantified Difference	Not quantified
Conditions	Mouse models

Why This Matters

This property makes (R)-AMG-193 a valuable control for studies investigating CNS delivery of PRMT5 inhibitors.

• [1] Pettus LH, Bourbeau M, Tamayo NA, et al. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers. J Med Chem. 2025;68(7):6932-6954. View Source

In Vivo Antitumor Efficacy in MTAP-Null Xenografts

In a Phase I trial, AMG 193 demonstrated objective response rates (ORRs) of 11.8% in NSCLC, 8.7% in pancreatic cancer, and 10.5% in biliary tract cancer among patients with advanced MTAP-deleted solid tumors [1]. This clinical activity provides a reference point for evaluating the translational relevance of preclinical studies using (R)-AMG-193 as a control.

Evidence Dimension	Objective response rate
Target Compound Data	NSCLC: 11.8%; Pancreatic: 8.7%; Biliary: 10.5%
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Phase I clinical trial, MTAP-deleted solid tumors

Why This Matters

This data underscores the clinical relevance of AMG 193 and the importance of accurate control compounds like (R)-AMG-193 in preclinical research.

• [1] ESMO Congress 2024. Promising antitumour activity presented for emerging targets in different solid tumours. ESMO Daily Reporter. 2024 Sep 13-17. Abstract 604O. View Source

(R)-AMG-193 Application Scenarios

Stereospecific Negative Control for PRMT5 Assays

(R)-AMG-193 is ideal for use as a negative control in experiments evaluating the stereospecific binding of PRMT5 inhibitors to the MTA-PRMT5 complex . Its reduced activity compared to the (S)-enantiomer allows researchers to confirm that observed effects are due to specific interactions rather than non-specific binding .

CNS-Penetrant Efficacy in MTAP-Deleted Tumor Models

When investigating the therapeutic window of AMG 193, (R)-AMG-193 serves as a critical control to differentiate on-target PRMT5 inhibition from potential off-target effects [1]. This is particularly important in studies assessing the selectivity of AMG 193 for MTAP-deleted cells over normal cells [1].

Myelosuppression-Free Combination Therapy

Given the brain-penetrant properties of AMG 193, (R)-AMG-193 can be used in comparative pharmacokinetic studies to evaluate whether CNS exposure is enantiomer-dependent [2]. This is relevant for developing PRMT5 inhibitors targeting brain tumors.

Enantiomeric Purity Reference Standard for Analytical Methods

(R)-AMG-193 is essential for developing and validating chiral analytical methods (e.g., HPLC, SFC) to ensure the enantiomeric purity of AMG 193 drug substance and formulations [3]. It serves as a reference standard for impurity profiling.

• [1] Belmontes B, Slemmons KK, Su C, et al. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers. Cancer Discov. 2025;15(1):139-161. View Source
• [2] Pettus LH, Bourbeau M, Tamayo NA, et al. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers. J Med Chem. 2025;68(7):6932-6954. View Source
• [3] ACS Fall 2025. Enantioselective biocatalytic synthesis of AMG 193. https://acs.digitellinc.com. Accessed 2026-04-18. View Source